Cas no 596825-50-2 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[5-(2-pyridinyl)-2-thienyl]-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[5-(2-pyridinyl)-2-thienyl]-
• CAS No: 596825-50-2
• MF: C₁₄H₈ClN₅S
• MW: 313.764819145203
• CID: 337610
• PubChem ID: 71442770
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[5-(2-pyridinyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[5-(2-pyridinyl)-2-thienyl]-
• 6-chloro-3-(5-pyridin-2-ylthiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-Chloro-3-[5-(pyridin-2-yl)thiophen-2-yl][1,2,4]triazolo[4,3-b]pyridazine
• DTXSID90851629
• 596825-50-2

• Inchi： 1S/C14H8ClN5S/c15-12-6-7-13-17-18-14(20(13)19-12)11-5-4-10(21-11)9-3-1-2-8-16-9/h1-8H
• InChI Key： HVHHBHAHMQVTDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3=CC=C(C4C=CC=CN=4)S3)N2N=1

Computed Properties

• Exact Mass: 313.01914
• Monoisotopic Mass: 313.0188941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 55.97